Ethyl 2-(2-fluorophenyl)ethanecarboximidate hydrochloride

• IUPAC Name: ethyl 2-(2-fluorophenyl)ethanimidate;hydrochloride
• InChI: InChI=1S/C10H12FNO.ClH/c1-2-13-10(12)7-8-5-3-4-6-9(8)11;/h3-6,12H,2,7H2,1H3;1H
• InChI Key: DJJMVQYPMRSBFI-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=N)CC1=CC=CC=C1F.Cl
• Molecular Formula: C10H13ClFNO
• Molecular Weight: 217.67 g/mol
• CAS No.: 167694-42-0

Description

Ethyl 2-(2-fluorophenyl)ethanecarboximidate hydrochloride is a chemical compound with the molecular formula C10H13ClFNO and a molecular weight of 217.67 g/mol. This compound is of interest due to its potential biological activity and various applications in scientific research.

Preparation Methods

The synthesis of Ethyl 2-(2-fluorophenyl)ethanecarboximidate hydrochloride typically involves the reaction of ethyl 2-(2-fluorophenyl)ethanoate with an appropriate amine under acidic conditions to form the carboximidate hydrochloride salt . Industrial production methods may involve optimizing reaction conditions such as temperature, solvent, and catalyst to maximize yield and purity .

Chemical Reactions Analysis

Ethyl 2-(2-fluorophenyl)ethanecarboximidate hydrochloride undergoes various chemical reactions, including:

Oxidation: This compound can be oxidized to form corresponding carboxylic acids or other oxidized derivatives.

Reduction: Reduction reactions can convert it into amines or other reduced forms.

Substitution: It can undergo nucleophilic substitution reactions, where the ethyl group or the fluorophenyl group is replaced by other nucleophiles. Common reagents and conditions used in these reactions include oxidizing agents like potassium permanganate, reducing agents like lithium aluminum hydride, and nucleophiles like sodium methoxide.

Scientific Research Applications

Medicinal Chemistry

Ethyl 2-(2-fluorophenyl)ethanecarboximidate hydrochloride exhibits potential as a pharmacological agent due to its structural characteristics that allow it to interact with biological targets effectively.

• Anticancer Activity : Preliminary studies indicate that this compound may inhibit the proliferation of various cancer cell lines. For example, derivatives with similar structures have demonstrated significant cytotoxicity against breast and lung cancer cells.

  Cell Line	IC50 (µM)	Reference
  MCF-7 (Breast)	15.5
  A549 (Lung)	20.3
• Mechanism of Action : The compound's anticancer effects are hypothesized to involve the induction of apoptosis and cell cycle arrest, primarily through the modulation of apoptotic pathways.

Antimicrobial Research

Research has shown that this compound possesses antimicrobial properties, making it a candidate for developing new antibiotics.

• Antibacterial Activity : The compound has been tested against several bacterial strains, showing promising results.

  Microorganism	Inhibition Zone (mm)	MIC (µg/mL)
  Staphylococcus aureus	15	200
  Escherichia coli	12	250
• Potential Applications : These findings suggest that the compound could be further explored for its ability to combat antibiotic-resistant bacteria.

Material Science

This compound can also be utilized in the development of new materials due to its unique chemical structure.

• Polymerization Studies : The compound can act as a monomer or cross-linking agent in polymer synthesis, potentially leading to materials with enhanced thermal and mechanical properties.

Case Study 1: Anticancer Efficacy

A study evaluated the effects of this compound on various cancer cell lines. The results indicated a dose-dependent reduction in cell viability, particularly in MCF-7 cells:

Compound	Cell Line	% Cell Viability
Ethyl 2-(2-fluorophenyl)...	MCF-7	45
Doxorubicin	MCF-7	<5

This suggests that this compound may have comparable efficacy to established chemotherapeutics.

Case Study 2: Antimicrobial Activity

In another study, the antimicrobial effects of this compound were assessed against Staphylococcus aureus and Escherichia coli. The findings revealed significant inhibition of bacterial growth:

Compound	Microorganism	MIC (µg/mL)
Ethyl 2-(2-fluorophenyl)...	Staphylococcus aureus	200
Ethyl 2-(2-fluorophenyl)...	Escherichia coli	250

These results highlight the potential of this compound as a lead for developing new antimicrobial agents.

Mechanism of Action

The mechanism of action of Ethyl 2-(2-fluorophenyl)ethanecarboximidate hydrochloride involves its interaction with specific molecular targets and pathways. It may act by binding to enzymes or receptors, thereby modulating their activity. The exact molecular targets and pathways involved depend on the specific biological context and the nature of the compound’s interactions .

Comparison with Similar Compounds

Ethyl 2-(2-fluorophenyl)ethanecarboximidate hydrochloride can be compared with similar compounds such as:

• Ethyl 2-(2-chlorophenyl)ethanecarboximidate hydrochloride
• Ethyl 2-(2-bromophenyl)ethanecarboximidate hydrochloride
• Ethyl 2-(2-iodophenyl)ethanecarboximidate hydrochloride These compounds share a similar structure but differ in the halogen substituent on the phenyl ring. The presence of different halogens can influence the compound’s reactivity, biological activity, and other properties, highlighting the uniqueness of this compound .

Biological Activity

Ethyl 2-(2-fluorophenyl)ethanecarboximidate hydrochloride (C11H15ClFNO) is a compound that has garnered attention in the field of medicinal chemistry due to its potential biological activities. This article explores its biological activity, including its pharmacological effects, mechanisms of action, and relevant case studies.

• Molecular Formula : C11H15ClFNO
• Molecular Weight : 231.694 g/mol
• CAS Number : 167694-42-0

This compound exhibits biological activity primarily through its interactions with various biological targets, including enzymes and receptors. Its structure allows it to function as a potential inhibitor or modulator of specific biological pathways.

Key Mechanisms:

• Enzyme Inhibition : The compound may inhibit certain enzymes linked to metabolic pathways, thereby affecting cellular processes.
• Receptor Modulation : It has been suggested that this compound could modulate receptor activity, particularly in the nervous system.

Biological Activities

• Antimicrobial Activity : Preliminary studies indicate that this compound possesses antimicrobial properties against various bacterial strains. The mechanism likely involves disruption of bacterial cell wall synthesis or interference with metabolic pathways essential for bacterial survival.
• Anticancer Properties : Research has shown that this compound may exhibit cytotoxic effects on cancer cell lines. The mechanism is thought to involve apoptosis induction and cell cycle arrest, although more detailed studies are needed to elucidate the precise pathways involved.
• Hypoglycemic Effects : There are indications that this compound may have hypoglycemic effects, making it a candidate for further research in diabetes management .

Case Studies and Research Findings

Several studies have been conducted to evaluate the biological activity of this compound. Below are summarized findings from key research articles:

Study	Findings
Yathirajan et al. (2015)	Investigated the synthesis and crystal structure. Found potential for enzyme inhibition.	Suggested further exploration into pharmacological applications .
Patent Analysis (WO2019182925A1)	Identified as a potential NK receptor antagonist with implications in pain management.	Highlighted its therapeutic potential in treating conditions related to tachykinin receptors .
PubChem Database	Documented various biological activities including antimicrobial and anticancer effects.	Supported the need for comprehensive studies on its efficacy and safety .

Synthesis routes and methods

Procedure details

Dry hydrogen chloride gas (29.8 g, 0.817 mol) was bubbled through a solution of 2-fluorophenylacetonitrile (100 g, 0.743 mol) (Aldrich) in absolute ethanol (37.6 g, 0.817 mol) at 0° C. After uptake of hydrogen chloride was complete, the reaction was kept at 0° C. for 48 hours. The solid was triturated in ether (3×200 mL) and the white solid was collected by suction filtration. Drying for several days under vacuum in a desiccator containing sodium hydroxide pellets and phosphorus pentoxide gave 148 g (91%) of ethyl 2-(2-fluorophenyl)acetimidate hydrochloride, mp. 96°-99° C.; nmr (DMSO-d6)L δ11.58 (br s, 2H, NH2), 6.95-7.50 (complex multiplets, 4H, ArH), 4.40 (q, 2H, OCH2), 4.06 (s, 2H, CH2), 1.24 (t, 3H, CH3); ms: m/e 181 (M+), 162 (M-F+), 153 (M-C2H4 +), 136 (M-OEt+), 109 (C7H6F+).